6-bromonaphthalene-1-carboxylic Acid
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Overview
Description
6-Bromonaphthalene-1-carboxylic acid, also known as 6-BrNPC, is an important organic chemical compound. It is a brominated derivative of naphthalene-1-carboxylic acid and is widely used in the synthesis of various organic compounds. 6-BrNPC is a colorless solid at room temperature and is soluble in organic solvents including chloroform, ether, and methanol. It is also used in various scientific research applications, such as in the synthesis of pharmaceuticals, in the study of biochemical and physiological effects, and in the development of laboratory experiments.
Scientific Research Applications
Fluorescent Labelling in HPLC Analysis
6-Bromonaphthalene-1-carboxylic acid derivatives have been explored for use in High-Performance Liquid Chromatography (HPLC). For example, 2-bromoacetyl-6-methoxynaphthalene has been used as a fluorogenic labelling reagent in pre-column derivatization for the HPLC separation of biologically active carboxylic acids, like fatty acids and bile acids. This compound reacts with carboxylic acids to form fluorescent esters, which are then separated and detected via HPLC (Gatti, Cavrini, & Roveri, 1992).
Synthesis of Binaphthyl Carboxylates
This compound has been involved in the facile synthesis of binaphthyl carboxylates. This synthesis process uses Grignard reagents formed from 1-bromonaphthalenes, demonstrating a practical route to these compounds with excellent yields. The reaction causes asymmetric induction in joining naphthalene rings (Hotta, Suzuki, & Miyano, 1990).
Antibacterial Activities
Derivatives of this compound have been studied for their antibacterial properties. For instance, compounds like 5,6-dimethoxynaphthalene-2-carboxylic acid, synthesized from bromonaphthalenes, have shown in vitro antibacterial activity against pathogenic bacteria, indicating their potential in medical and pharmaceutical research (Göksu & Uğuz, 2005).
Studies on Polymer Conformation
Bromonaphthalene derivatives have been used to study polymer conformations and interactions. For example, a bromonaphthalene-labeled poly(acrylic acid) exhibited phosphorescence in solution, providing insights into polymer conformations influenced by pH and interactions with complementary polymers or solid surfaces (Turro, Caminati, & Kim, 1991).
Phosphorescence Studies
The phosphorescence of bromonaphthalenes, like 1-bromonaphthalene, has been studied in various contexts. For instance, their phosphorescence in nitrogen-purged aqueous solutions containing β-cyclodextrin has been investigated, leading to insights into the kinetics of inclusion of halonaphthalenes and interactions with other molecules (Turro, Bolt, Kuroda, & Tabushi, 1982).
Synthesis of H3 Antagonists
This compound has been a key starting material in the synthesis of potent histamine H3 receptor antagonists, indicating its relevance in the development of novel pharmaceuticals (Pu et al., 2007).
Mechanism of Action
Target of Action
It’s known that similar compounds are often used in organic synthesis, particularly in suzuki–miyaura cross-coupling reactions .
Mode of Action
In the context of suzuki–miyaura cross-coupling reactions, the compound may participate in electronically divergent processes with the metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond .
Biochemical Pathways
In the context of suzuki–miyaura cross-coupling reactions, the compound may be involved in the formation of carbon–carbon bonds .
Result of Action
In the context of suzuki–miyaura cross-coupling reactions, the compound may contribute to the formation of new carbon–carbon bonds .
Action Environment
It’s known that the success of suzuki–miyaura cross-coupling reactions, in which the compound may be involved, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
properties
IUPAC Name |
6-bromonaphthalene-1-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7BrO2/c12-8-4-5-9-7(6-8)2-1-3-10(9)11(13)14/h1-6H,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGUOFYYCGXFXOY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)Br)C(=C1)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7BrO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20468901 |
Source
|
Record name | 6-bromonaphthalene-1-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20468901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
51934-38-4 |
Source
|
Record name | 6-Bromo-1-naphthalenecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51934-38-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-bromonaphthalene-1-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20468901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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